Cas no 2171789-98-1 (5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

5-(4-Benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is a specialized chemical compound primarily utilized in peptide synthesis and medicinal chemistry research. Its structure incorporates an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The benzyl-substituted diazepane moiety enhances solubility and provides a versatile scaffold for further functionalization. The carboxylic acid terminus allows for efficient conjugation to resins or other biomolecules. This compound is particularly valuable in the synthesis of complex peptidomimetics and drug discovery applications, where controlled reactivity and stability are critical. Its well-defined protective groups and reactive handles make it a reliable intermediate for constructing tailored molecular architectures.
5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid structure
2171789-98-1 structure
Product Name:5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
CAS No:2171789-98-1
MF:C32H35N3O5
MW:541.637408494949
CID:5925888
PubChem ID:165586372
Update Time:2025-05-21

5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
    • EN300-1539385
    • 5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
    • 2171789-98-1
    • Inchi: 1S/C32H35N3O5/c36-30(37)16-15-29(31(38)35-18-8-17-34(19-20-35)21-23-9-2-1-3-10-23)33-32(39)40-22-28-26-13-6-4-11-24(26)25-12-5-7-14-27(25)28/h1-7,9-14,28-29H,8,15-22H2,(H,33,39)(H,36,37)
    • InChI Key: KVFKTAQQXXBKMZ-UHFFFAOYSA-N
    • SMILES: O(C(NC(CCC(=O)O)C(N1CCCN(CC2C=CC=CC=2)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 541.25767123g/mol
  • Monoisotopic Mass: 541.25767123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 99.2Ų

5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1539385-0.05g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1539385-0.1g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1539385-0.25g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1539385-0.5g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1539385-1.0g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
1g
$3368.0 2023-06-05
Enamine
EN300-1539385-2.5g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1539385-5.0g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
5g
$9769.0 2023-06-05
Enamine
EN300-1539385-10.0g
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
10g
$14487.0 2023-06-05
Enamine
EN300-1539385-50mg
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
50mg
$2829.0 2023-09-26
Enamine
EN300-1539385-100mg
5-(4-benzyl-1,4-diazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
2171789-98-1
100mg
$2963.0 2023-09-26

5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Related Literature

Additional information on 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Recent Advances in the Study of 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171789-98-1)

The compound 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171789-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a benzyl-diazepane moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex bioactive molecules.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for the amino functionality, allowing for selective deprotection under mild conditions, which is crucial for the stepwise assembly of peptides. Researchers have demonstrated that the incorporation of this compound into peptide chains can enhance the solubility and stability of intermediate products, thereby improving the overall efficiency of the synthesis process. Additionally, the benzyl-diazepane moiety has been explored for its potential to modulate the pharmacokinetic properties of resulting peptides.

Recent publications have also highlighted the compound's utility in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid as a key intermediate in the synthesis of peptide-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that the resulting inhibitors exhibited enhanced binding affinity and selectivity, attributed to the structural contributions of the benzyl-diazepane and Fmoc-protected amino acid components.

Another significant advancement involves the exploration of this compound in the field of targeted drug delivery. Researchers have utilized its structural features to design prodrugs that can be selectively activated in specific physiological environments. For example, a recent study in Bioconjugate Chemistry described the development of a prodrug system where the Fmoc group was used to mask the active site of a therapeutic peptide, with the benzyl-diazepane moiety facilitating targeted release in response to enzymatic cleavage. This approach holds promise for improving the specificity and reducing the off-target effects of peptide-based therapeutics.

In addition to its applications in peptide synthesis and drug development, the compound has also been investigated for its potential in chemical biology research. A study in ACS Chemical Biology explored its use as a molecular probe to study protein-protein interactions. The Fmoc group was employed to introduce a fluorescent label, enabling the visualization of binding events in real-time. The benzyl-diazepane moiety was found to enhance the probe's affinity for certain protein targets, making it a valuable tool for elucidating complex biological mechanisms.

Despite these promising developments, challenges remain in the optimization of the compound's synthetic routes and its scalability for industrial applications. Recent efforts have focused on improving the yield and purity of 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid through the development of more efficient catalytic systems and purification techniques. A study in Organic Process Research & Development reported a novel catalytic method that significantly reduced the formation of by-products, thereby enhancing the overall efficiency of the synthesis process.

In conclusion, 5-(4-benzyl-1,4-diazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171789-98-1) represents a versatile and valuable compound in the fields of peptide synthesis, drug development, and chemical biology. Its unique structural features enable a wide range of applications, from enhancing the efficiency of peptide synthesis to facilitating the development of targeted therapeutics. Ongoing research continues to uncover new possibilities for this molecule, underscoring its potential to drive innovation in the chemical and biomedical sciences.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.